Cas no 1257397-83-3 (Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate)
1257397-83-3 structure
Product Name:Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
CAS No:1257397-83-3
MF:C11H12O4
MW:208.210583686829
CID:2147029
Update Time:2023-08-03
Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
- Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate
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- Inchi: 1S/C11H12O4/c1-7(12)9-4-3-8(5-10(9)13)6-11(14)15-2/h3-5,13H,6H2,1-2H3
- InChI Key: BGWYUTIWQLDJNJ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C(C)=O)CC(=O)OC
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
Methyl 2-(4-acetyl-3-hydroxyphenyl)acetate Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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